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Compound of Interest

Compound Name:
1,4-Dimethoxy-2,5-bis(1-

methylcyclohexyl)benzene

CAS No.: 5393-52-2

Cat. No.: B14002305

Get Quote

Subject: 1,4-Dimethoxy-2,5-bis(1-methylcyclohexyl)benzene CAS: N/A (Analogous to 7323-

63-9 for DDB) Classification: Redox Active Organic Material / Electrochemical Shuttle Version:

2.1

Executive Summary & Molecular Logic
The target molecule features a benzene core protected by two methoxy groups (electron-

donating) and two bulky 1-methylcyclohexyl groups. Unlike the tert-butyl analog, the 1-

methylcyclohexyl group introduces a "tied-back" aliphatic ring that disrupts π-stacking

interactions, significantly improving solubility in carbonate-based electrolytes (e.g., PC,

EC/DEC) without compromising the oxidative stability required for overcharge protection in

Lithium-ion batteries (LIBs).
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Redox Center: The electron-rich 1,4-dimethoxybenzene core allows for reversible oxidation

to a stable radical cation at ~3.9–4.0 V vs. Li/Li⁺.

Steric Shielding: The quaternary carbon of the 1-methylcyclohexyl group at positions 2 and 5

sterically blocks the susceptible 3 and 6 positions, preventing polymerization and parasitic

side reactions during cycling.

Synthesis Protocol (Core Functionalization)
This section details the primary functionalization of 1,4-dimethoxybenzene to install the 1-

methylcyclohexyl groups via Friedel-Crafts alkylation.

Reaction Scheme
1,4-Dimethoxybenzene

(Starting Material)

1,4-Dimethoxy-2,5-bis
(1-methylcyclohexyl)benzene

 Friedel-Crafts
 Alkylation

1-Methylcyclohexanol
(Alkylation Agent)

H2SO4 / AcOH
(Catalyst)

Promoter

Click to download full resolution via product page

Figure 1: Synthetic pathway for the dialkylation of 1,4-dimethoxybenzene.
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Component Role Equivalents Notes

1,4-

Dimethoxybenzene
Substrate 1.0

Purify by

recrystallization if

slightly yellow.

1-Methylcyclohexanol Alkylating Agent 2.5 - 3.0
Excess required to

drive dialkylation.

Sulfuric Acid (H₂SO₄) Catalyst 0.5 Concentrated (98%).

Acetic Acid (AcOH) Solvent 10-15 vol
Glacial; moderates

reaction exotherm.

Methanol Wash Solvent N/A For purification.

Step-by-Step Procedure
Dissolution: In a 3-neck round-bottom flask equipped with a magnetic stir bar and a

pressure-equalizing addition funnel, dissolve 1,4-dimethoxybenzene (10.0 g, 72.4 mmol) in

glacial acetic acid (100 mL).

Reagent Addition: Add 1-methylcyclohexanol (24.8 g, 217 mmol, 3.0 eq) to the solution.

Catalysis (Critical Step): Cool the mixture to 0–5°C using an ice bath. Add concentrated

H₂SO₄ (5 mL) dropwise over 20 minutes. Caution: Exothermic reaction. Maintain internal

temperature <10°C to prevent polymerization of the alcohol.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. The

solution will typically turn a dark red/purple color due to the formation of charge-transfer

complexes, which is normal.

Quenching: Pour the reaction mixture slowly into 500 mL of ice-cold water with vigorous

stirring. The product will precipitate as a white to off-white solid.

Isolation: Filter the precipitate using a Buchner funnel. Wash the cake copiously with water (3

x 100 mL) to remove all acid traces.

Purification:
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Recrystallize the crude solid from hot methanol or ethanol.

Dissolve the solid in boiling alcohol, filter while hot (to remove insoluble polymer

byproducts), and allow to cool slowly to 4°C.

Yield: Expected yield is 60–75%.

Purity Check: Target >99.5% by HPLC for battery applications.

Functional Derivatization Protocols
Once the core molecule is synthesized, it can be further functionalized for specific applications

(e.g., sensor development, proton-coupled electron transfer studies).

Demethylation (Synthesis of the Hydroquinone)
To convert the methoxy groups to hydroxyls (creating a sterically hindered hydroquinone),

Boron Tribromide (BBr₃) is the preferred reagent over HBr due to the sensitivity of the tertiary

alkyl groups to migration under harsh acidic conditions.

Reagents: 1.0 eq Substrate, 2.5 eq BBr₃ (1M in DCM), dry Dichloromethane (DCM).

Protocol:

Dissolve substrate in dry DCM under Argon at -78°C.

Add BBr₃ dropwise.

Warm to 0°C and stir for 2 hours.

Quench with ice water.

Note: The resulting hydroquinone is prone to oxidation in air; store under inert

atmosphere.

Electrochemical Activation (Redox Cycling)
This protocol validates the molecule's function as a redox shuttle.
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Figure 2: Reversible redox mechanism of the shuttle during battery overcharge.

Characterization Parameters:

Technique: Cyclic Voltammetry (CV).

Setup: 3-electrode cell (Pt working, Pt wire counter, Li/Li⁺ reference).

Electrolyte: 1.2 M LiPF₆ in EC/EMC (3:7 wt%).

Concentration: 10 mM active material.[1]

Scan Rate: 10–100 mV/s.

Success Criteria: A completely reversible wave (

) centered at ~3.95 V.

Stability & Limitations (Expert Insights)
Steric "Locking"
The 1-methylcyclohexyl groups provide a "picket fence" protection.

Nitration/Bromination: Attempts to functionalize the 3,6-positions via standard Electrophilic

Aromatic Substitution (EAS) will likely fail or result in ipso-substitution (displacement of the

alkyl group).

Recommendation: Do not attempt further ring substitution. Functionalization should be

limited to the methoxy groups (demethylation) or the cyclohexyl ring (radical halogenation -

though non-selective and not recommended).
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Solubility Advantage
Unlike 1,4-di-tert-butyl-2,5-dimethoxybenzene, which often crystallizes out of electrolyte at low

temperatures, the bis(1-methylcyclohexyl) variant exhibits a 20-30% higher saturation limit in

carbonate solvents due to the increased entropy of the cyclohexyl ring conformers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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